Cas no 120740-06-9 ([(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine)

(2-Chloro-1,3-thiazol-5-yl)methyl(methyl)amine is a heterocyclic amine derivative featuring a chloro-substituted thiazole core. This compound is of interest in synthetic and medicinal chemistry due to its reactive chloro group and amine functionality, which serve as versatile handles for further derivatization. The thiazole scaffold is known for its role in biologically active molecules, making this intermediate valuable for the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its structural features enable selective modifications, facilitating the synthesis of complex target molecules. The compound’s stability and well-defined reactivity profile contribute to its utility in controlled synthetic applications.

[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine structure

120740-06-9 structure

Product Name:[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine

CAS No:120740-06-9

MF:C₅H₇ClN₂S

MW:162.640478372574

MDL:MFCD18206726

CID:2190062

PubChem ID:22450372

Update Time:2025-05-24

[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-thiazol-5-ylmethyl)-methyl-amine
- (2-Chloro-1,3-thiazol-5-ylmethyl)methylamine
- 1-(2-chloro-1,3-thiazol-5-yl)-N-methylmethanamine
- 5-Thiazolemethanamine, 2-chloro-N-methyl-
- 1-(2-Chlorothiazol-5-yl)-N-methylmethanamine
- [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine
- AKOS017343502
- SMWPUJJZPVUXMC-UHFFFAOYSA-N
- 120740-06-9
- SCHEMBL5127828
- 2-chloro-N-methyl-5-thiazolemethanamine
- MFCD18206726
- EN300-1964967
- DS-10153
- DTXSID80625699
- DB-299557
- N-(2-Chloro-5-thiazolylmethyl)-N-methylamine
- MDL： MFCD18206726
- Inchi： 1S/C5H7ClN2S/c1-7-2-4-3-8-5(6)9-4/h3,7H,2H2,1H3
- InChI Key： SMWPUJJZPVUXMC-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(CNC)S1

Computed Properties

Exact Mass: 162.0018471g/mol
Monoisotopic Mass: 162.0018471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 53.2Å²

[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088551-250mg	2-Chloro-thiazol-5-ylmethyl)-methyl-amine	120740-06-9	95%	250mg	￡95.00	2022-03-01
Fluorochem	088551-1g	2-Chloro-thiazol-5-ylmethyl)-methyl-amine	120740-06-9	95%	1g	￡282.00	2022-03-01
Fluorochem	088551-5g	2-Chloro-thiazol-5-ylmethyl)-methyl-amine	120740-06-9	95%	5g	￡844.00	2022-03-01
abcr	AB450226-250 mg	1-(2-Chlorothiazol-5-yl)-N-methylmethanamine	120740-06-9		250MG	€161.00	2023-07-18
abcr	AB450226-1 g	1-(2-Chlorothiazol-5-yl)-N-methylmethanamine	120740-06-9		1g	€399.00	2023-07-18
abcr	AB450226-5 g	1-(2-Chlorothiazol-5-yl)-N-methylmethanamine	120740-06-9		5g	€1,053.50	2023-07-18
Apollo Scientific	OR930806-250mg	(2-Chloro-thiazol-5-ylmethyl)-methyl-amine	120740-06-9	95%	250mg	£140.00	2025-02-21
Apollo Scientific	OR930806-1g	(2-Chloro-thiazol-5-ylmethyl)-methyl-amine	120740-06-9	95%	1g	£330.00	2025-02-21
Chemenu	CM248186-1g	1-(2-Chloro-1,3-thiazol-5-yl)-N-methylmethanamine	120740-06-9	95%	1g	$209	2023-01-07
Chemenu	CM248186-1g	1-(2-Chloro-1,3-thiazol-5-yl)-N-methylmethanamine	120740-06-9	95%	1g	$206	2021-08-04

[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine Related Literature

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2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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Related Categories

Additional information on [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine

Compound CAS No. 120740-06-9: [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine

The compound with CAS No. 120740-06-9, commonly referred to as [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The structure of [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine consists of a thiazole ring substituted with a chlorine atom at position 2 and a methylamine group at position 5. The thiazole ring is a heterocyclic aromatic system that contributes to the compound's stability and reactivity. The presence of the methylamine group introduces additional functional versatility, enabling this compound to participate in various chemical reactions.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine. Researchers have employed novel catalytic systems and optimized reaction conditions to enhance yield and purity. These developments underscore the importance of this compound in both academic and industrial settings.

In terms of applications, [(2-chloro-1,3-thiazol-5-yl)methyl](methyl strong>) has shown promise in drug design. Its structural features make it an ideal candidate for modulating biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and antitumor therapies.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials for catalysis and sensing technologies. Researchers are actively exploring its role in creating advanced materials with tailored properties.

The synthesis and characterization of [( 2-chloro - 1,3 - thiazol - 5 - yl strong > ) methyl strong > ] ( methyl strong > ) continue to be areas of active research. Scientists are investigating novel synthetic pathways and exploring its reactivity under various conditions. These efforts aim to unlock new opportunities for this versatile compound across multiple disciplines.

In conclusion, CAS No. 120740 - 06 - 9 represents a valuable molecule with diverse applications and ongoing research interest. Its unique structure and functional groups make it a key player in contemporary chemical research, offering potential breakthroughs in medicine, materials science, and beyond.